beta-Alanine

Specification

• CAS No.: 107-95-9
• Molecular Formula: C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: 3-aminopropanoic acid
• Standard InChI: InChI=1S/C3H7NO2/c4-2-1-3(5)6/h1-2,4H2,(H,5,6)
• Standard InChI Key: UCMIRNVEIXFBKS-UHFFFAOYSA-N
• SMILES: C(CN)C(=O)O
• Canonical SMILES: C(CN)C(=O)O
• Melting Point: 200 °C

Introduction

Mechanism of Action

Carnosine Synthesis

Beta-alanine's primary mechanism of action centers on its role as a precursor to carnosine. When ingested, beta-alanine enters the bloodstream and is transported to muscle tissue, where it combines with histidine to form carnosine. Research has demonstrated that four weeks of beta-alanine supplementation (4–6 g daily) significantly augments muscle carnosine concentrations.

Physiological Functions

The ergogenic effects of beta-alanine supplementation are primarily attributed to carnosine's role as an intracellular pH buffer. During high-intensity exercise, rapid glycolysis leads to lactic acid accumulation, which dissociates into lactate and hydrogen ions (H+). The accumulation of H+ reduces intracellular pH, contributing to muscle fatigue. Carnosine, with its imidazole group, acts as a potent buffer against exercise-induced acidosis, potentially delaying fatigue onset.

Supplementation Protocols

Recommended Dosages

According to the International Society of Sports Nutrition position stand, effective beta-alanine supplementation typically involves daily doses of 4-6 grams for a minimum of 2-4 weeks. This protocol has been consistently shown to increase muscle carnosine concentrations and improve exercise performance. The progressive accumulation of carnosine in muscle tissue means that longer supplementation periods may yield greater ergogenic benefits.

Administration Strategies

Research indicates that the side effect of paraesthesia (tingling sensation) associated with beta-alanine consumption can be attenuated by using divided lower doses (approximately 1.6 g) or employing sustained-release formulations. These administration strategies help maintain consistent blood levels of beta-alanine while minimizing discomfort.

For instance, one study employed a protocol of 5 g/day of beta-alanine plus 1 g of resistant starch for 23 days, resulting in significant performance improvements without reporting major side effects. Another study investigated a higher dose of 15 g per day using a sustained-release formulation for 30 days, focusing primarily on safety parameters.

Effects on Exercise Performance

Endurance Performance

A 2018 study examined the effects of beta-alanine supplementation on 10-km running performance in physically active adults. The results showed significant improvements in time trial performance after just 23 days of supplementation (5 g/day). Specifically, the beta-alanine group decreased their 10-km completion time from 3441 ± 326.7 seconds pre-supplementation to 3209 ± 270.5 seconds post-supplementation. When analyzing the time difference between pre- and post-supplementation, there was a statistically significant difference between the beta-alanine group (-168.8 ± 156.6 seconds) and the placebo group (-53.60 ± 78.81 seconds).

Physiological Responses

A particularly notable finding from the 10-km running study was the effect of beta-alanine on blood lactate concentration. The beta-alanine group exhibited lower post-exercise lactate levels (pre-supplementation: 8.45 ± 1.94 mmol/L vs. post-supplementation: 6.95 ± 2.44 mmol/L) compared to the placebo group (pre-supplementation: 8.7 ± 3.0 mmol/L vs. post-supplementation: 10.8 ± 2.5 mmol/L). This reduction in lactate accumulation suggests improved acid-base balance during exercise, potentially contributing to enhanced performance.

The relationship between lactate accumulation and running performance is well-established, with research demonstrating that lower lactate concentrations are associated with higher running speeds and improved anaerobic threshold. Therefore, beta-alanine's effect on reducing lactate accumulation may be a key mechanism behind its performance-enhancing properties in endurance activities.

Performance Data

The following table summarizes key findings from the 10-km running performance study:

Parameter	Beta-Alanine Group		Placebo Group
	Pre	Post	Pre	Post
10-km Time (seconds)	3441 ± 326.7	3209 ± 270.5*	3423 ± 337.5	3370 ± 331.6
Time Change (seconds)	-168.8 ± 156.6†		-53.60 ± 78.81
Lactate (mmol/L)	8.45 ± 1.94	6.95 ± 2.44	8.7 ± 3.0	10.8 ± 2.5*

*Significant difference from pre-supplementation (p < 0.05) †Significant difference between groups (p = 0.007)